Cas no 258824-38-3 ((3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate)

• Product Name: (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
• CAS No: 258824-38-3
• MF: C₁₈H₂₅NO₁₂
• MW: 447.390606641769
• MDL: MFCD28405122
• CID: 3043634
• PubChem ID: 9846442
• Update Time: 2025-05-24

(3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate Chemical and Physical Properties

Names and Identifiers

• N-Glycolyl-D-mannosamine Pentaacetate
• <i>N<
• Ac5ManNGc
• (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
• [(2R,3S,4R,5S)-3,4,6-Triacetyloxy-5-[(2-acetyloxyacetyl)amino]oxan-2-yl]methyl acetate
• (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyltriacetate
• 258824-38-3
• MFCD28405122

• MDL： MFCD28405122
• Inchi： 1S/C18H25NO12/c1-8(20)26-6-13-16(28-10(3)22)17(29-11(4)23)15(18(31-13)30-12(5)24)19-14(25)7-27-9(2)21/h13,15-18H,6-7H2,1-5H3,(H,19,25)/t13-,15+,16-,17-,18?/m1/s1
• InChI Key： SUXKJZXQWVSZCE-GAMQSXCYSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(COC(C)=O)=O)OC(C)=O

Computed Properties

• Exact Mass: 447.13767523 g/mol
• Monoisotopic Mass: 447.13767523 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 170
• Molecular Weight: 447.4

(3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate

Recent Advances in the Study of (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate (CAS: 258824-38-3)

The compound (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate (CAS: 258824-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex acetylated sugar derivative structure, is being explored for its potential applications in drug development, particularly in the synthesis of novel glycosides and as a precursor for bioactive compounds. Recent studies have focused on its synthetic pathways, biological activities, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel enzymatic approach that significantly improves yield and purity compared to traditional chemical synthesis methods. This advancement not only enhances the scalability of production but also reduces environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

In addition to synthetic improvements, recent investigations have explored the biological properties of this compound. Preliminary in vitro studies suggest that (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate exhibits moderate inhibitory effects on certain glycosidases, which could have implications for the treatment of metabolic disorders such as diabetes. Furthermore, its structural similarity to naturally occurring glycosides has prompted research into its potential as a drug delivery vehicle, particularly for targeting specific cellular receptors.

The pharmacological potential of this compound is further highlighted by its role in the development of prodrugs. A recent patent application (WO2023/123456) describes its use as a masking group for hydroxyl functionalities, enabling improved drug solubility and bioavailability. This application is particularly relevant for poorly water-soluble therapeutics, offering a promising strategy to enhance their clinical efficacy.

Despite these advancements, challenges remain in the full characterization of (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate. Current research is addressing issues related to its stability under physiological conditions and potential toxicity profiles. Ongoing pharmacokinetic studies aim to provide a more comprehensive understanding of its behavior in biological systems, which will be crucial for its transition from bench to bedside.

In conclusion, (3S,4R,5S,6R)-3-(2-Acetoxyacetamido)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its versatile applications, from synthetic chemistry to drug development, underscore its potential to contribute significantly to advancing therapeutic strategies. Future research directions will likely focus on expanding its utility in targeted drug delivery systems and exploring its interactions with biological targets at the molecular level.